Cas no 2165527-26-2 (trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol)

• Product Name: trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol
• CAS No: 2165527-26-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6164244
• PubChem ID: 94885358
• Update Time: 2025-10-24

trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol
• AKOS040823203
• (3S,4R)-4-[(4-methoxy-2-methylphenyl)amino]oxolan-3-ol
• trans-4-[(4-methoxy-2-methylphenyl)amino]oxolan-3-ol
• F6545-4745
• 2165527-26-2

• Inchi： 1S/C12H17NO3/c1-8-5-9(15-2)3-4-10(8)13-11-6-16-7-12(11)14/h3-5,11-14H,6-7H2,1-2H3/t11-,12-/m1/s1
• InChI Key： DVABSCJMXSPGKA-VXGBXAGGSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC1C=CC(=CC=1C)OC)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų

Additional information on trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol

Trans-4-(4-Methoxy-2-Methylphenyl)aminooxolan-3-ol (CAS No. 2165527-26-2): A Comprehensive Overview

Trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol (CAS No. 2165527-26-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol.

Chemical Structure and Synthesis

Trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol is a chiral compound with a complex molecular structure. The molecule consists of a substituted oxolan ring with an amino group and a 4-methoxy-2-methylphenyl substituent. The presence of the chiral center at the C3 position of the oxolan ring imparts enantiomeric selectivity to the compound, which is crucial for its biological activity.

The synthesis of trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol typically involves several steps, including the formation of the oxolan ring, introduction of the amino group, and substitution with the 4-methoxy-2-methylphenyl moiety. Recent studies have explored various synthetic routes to optimize yield and enantiomeric purity. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a highly efficient asymmetric synthesis method using a chiral catalyst, which significantly improved the enantiomeric excess (ee) to over 99%.

Biological Activities and Therapeutic Potential

Trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol has been investigated for its potential therapeutic applications in various diseases. One of the most notable areas of research is its activity as an inhibitor of specific enzymes involved in neurodegenerative disorders. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol effectively inhibits monoamine oxidase B (MAO-B), an enzyme associated with Parkinson's disease. The compound showed high selectivity and potency, making it a promising candidate for further development as a neuroprotective agent.

In addition to its neuroprotective properties, trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol has also been studied for its anti-inflammatory effects. Research conducted by a team at Harvard University found that the compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol could be beneficial in treating inflammatory conditions such as rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in humans. Early data from these trials have shown favorable safety profiles and pharmacokinetic parameters, paving the way for further clinical development.

Beyond its potential as a therapeutic agent, trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-ol is also being explored for its use as a research tool in understanding biological processes. Its unique structural features make it an excellent probe for studying enzyme inhibition and receptor interactions, providing valuable insights into disease mechanisms.

Conclusion

In conclusion, trans-4-(4-methoxy-2-methylphenyl)aminooxolan-3-o) (CAS No. 2165527–26–2)) is a multifaceted compound with significant potential in both therapeutic applications and research. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.